Cas no 927408-14-8 ([1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro-)

[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- is a biphenyl derivative featuring both hydroxyl and amino functional groups, along with a chloro substituent. This compound is of interest in synthetic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple reactive sites allows for selective functionalization, enabling tailored modifications for specific applications. Its structural rigidity and electronic properties may also contribute to its utility in ligand design or as a building block for advanced organic frameworks. The compound should be handled with care, adhering to standard safety protocols for aromatic amines and chlorinated phenols.

[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- structure

927408-14-8 structure

Product Name:[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro-

CAS No:927408-14-8

MF:C₁₂H₁₀ClNO

MW:219.666902065277

CID:4329447

Update Time:2026-04-10

[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro-

[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9500817-1.0g	5-amino-4'-chloro-[1,1'-biphenyl]-3-ol	927408-14-8	95%	1.0g	$0.0	2022-12-05

[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- Related Literature

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Additional information on [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro-

Comprehensive Overview of [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- (CAS No. 927408-14-8)

[1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- (CAS No. 927408-14-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure and functional groups, offers a wide range of applications and potential therapeutic benefits. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular formula of [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- is C₁₃H₁₂ClNO₂, with a molecular weight of approximately 245.69 g/mol. The compound features a biphenyl core with a hydroxyl group at the 3-position of one phenyl ring, an amino group at the 5-position, and a chlorine atom at the 4'-position of the other phenyl ring. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

In terms of chemical properties, [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- exhibits moderate solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). It is relatively stable under standard laboratory conditions but can undergo various chemical reactions depending on the reaction conditions. For instance, the hydroxyl group can participate in esterification or etherification reactions, while the amino group can engage in acylation or alkylation processes. The chlorine atom can also be a site for nucleophilic substitution reactions.

The biological activities of [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- have been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These effects are attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Beyond its anti-inflammatory properties, [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- has also demonstrated promising antitumor activities. Studies have reported that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been shown to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression. These findings suggest that [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- could be a potential candidate for cancer therapy.

In the realm of neuropharmacology, [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- has shown potential as a neuroprotective agent. Preclinical studies have demonstrated its ability to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's neuroprotective effects are thought to be mediated through its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic properties of [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to optimize its pharmacokinetic parameters for human use.

In conclusion, [1,1'-Biphenyl]-3-ol, 5-amino-4'-chloro- (CAS No. 927408-14-8) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.